Cas no 221875-98-5 (N-(3-Amino-4-methylphenyl)benzamide)

• Product Name: N-(3-Amino-4-methylphenyl)benzamide
• CAS No: 221875-98-5
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 244307
• PubChem ID: 1120264
• Update Time: 2025-05-20

N-(3-Amino-4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(3-amino-4-methylphenyl)-
• N-(3-Amino-4-methylphenyl)benzamide
• N-(3-amino4-methylphenyl)benzamide
• Z295382234
• 221875-98-5
• ZKMYHZKZDMIROQ-UHFFFAOYSA-N
• EN300-42213
• AKOS000171939
• N-(3-Amino-4-methyl-phenyl)-benzamide
• Oprea1_239888
• Oprea1_213900
• SCHEMBL3241551
• CS-0249020
• DTXSID30360503
• G42872
• AG-690/13705178

• MDL： MFCD02046983
• Inchi： 1S/C14H14N2O/c1-10-7-8-12(9-13(10)15)16-14(17)11-5-3-2-4-6-11/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： ZKMYHZKZDMIROQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.110613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12
• LogP: 2.4

N-(3-Amino-4-methylphenyl)benzamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Amino-4-methylphenyl)benzamide

Comprehensive Analysis of N-(3-Amino-4-methylphenyl)benzamide (CAS No. 221875-98-5): Properties, Applications, and Industry Trends

N-(3-Amino-4-methylphenyl)benzamide (CAS 221875-98-5) is an organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. As a benzamide derivative with an aromatic amine group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₄H₁₄N₂O and molecular weight of 226.28 g/mol make it particularly interesting for researchers exploring small molecule drug discovery and functional material design.

The compound's chemical structure combines a benzamide moiety with a substituted aniline group, creating opportunities for diverse chemical modifications. This characteristic has led to its investigation in medicinal chemistry applications, particularly as a building block for potential kinase inhibitors and other bioactive molecules. Recent studies highlight its potential in addressing current challenges in targeted therapy development, aligning with the growing demand for precision medicine approaches.

From a physicochemical properties perspective, N-(3-Amino-4-methylphenyl)benzamide typically appears as a crystalline solid with moderate solubility in common organic solvents. Researchers emphasize its stability under standard laboratory conditions, making it suitable for various synthetic protocols. The presence of both hydrogen bond donor (NH₂) and acceptor (C=O) groups contributes to its interesting molecular interaction profile, which is valuable in supramolecular chemistry applications.

In the context of current research trends, this compound has attracted attention for its potential role in developing novel photovoltaic materials and organic semiconductors. The push toward sustainable energy solutions has increased interest in organic electronic materials, where compounds like 221875-98-5 may contribute to next-generation device development. Additionally, its structural features make it relevant to cancer research investigations, particularly in designing molecules that can modulate specific cellular pathways.

The synthesis of N-(3-Amino-4-methylphenyl)benzamide typically involves condensation reactions between appropriately substituted benzoic acid derivatives and aromatic amines. Optimization of these synthetic routes remains an active area of investigation, with researchers exploring greener methodologies that align with green chemistry principles and sustainable synthesis practices. Recent publications have highlighted microwave-assisted and catalyst-free approaches to improve efficiency and reduce environmental impact.

Quality control and characterization of CAS 221875-98-5 rely on advanced analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure purity and confirm structural integrity, which are critical for research applications. The compound's spectral fingerprints (IR, UV-Vis) have been well-documented, facilitating its identification in complex mixtures and reaction monitoring.

From a commercial perspective, the demand for specialized intermediates like N-(3-Amino-4-methylphenyl)benzamide continues to grow, driven by expansion in pharmaceutical R&D and material science sectors. Suppliers emphasize strict quality standards, with typical purity specifications ≥95% for research-grade material. The compound's shelf life and storage conditions (typically room temperature under inert atmosphere) contribute to its practicality for laboratory use.

Future directions for 221875-98-5 research may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two rapidly advancing areas in drug discovery. Its structural flexibility allows for incorporation into larger molecular architectures, making it valuable for designing multifunctional compounds. Additionally, computational studies predicting its ADME properties and molecular docking characteristics could further elucidate its therapeutic potential.

Regulatory considerations for handling N-(3-Amino-4-methylphenyl)benzamide follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe storage, handling, and disposal procedures for this chemical entity.

The scientific literature contains numerous references to CAS 221875-98-5 in patent applications and research publications, particularly in contexts involving heterocyclic compound synthesis and medicinal chemistry optimization. Its appearance in recent patent filings suggests growing industrial interest, potentially indicating future commercial applications in specialized areas of chemical development.

For researchers sourcing this compound, verification of supplier credentials and analytical certificates is essential. Reputable chemical suppliers typically provide detailed characterization data, batch-specific analysis reports, and proper documentation to ensure material quality and traceability. The global market for such specialized intermediates continues to evolve, with increasing emphasis on supply chain transparency and quality assurance protocols.

In conclusion, N-(3-Amino-4-methylphenyl)benzamide (CAS 221875-98-5) represents an important building block in modern chemical research with diverse potential applications. Its relevance to current scientific priorities including drug discovery, material innovation, and sustainable chemistry ensures continued interest from both academic and industrial research communities. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation.